Cas no 2172280-91-8 (3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}propanoic acid)

• Product Name: 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}propanoic acid
• CAS No: 2172280-91-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5870352
• PubChem ID: 165567576
• Update Time: 2025-05-21

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}propanoic acid
• 3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-propylformamido}propanoic acid
• EN300-1580620
• 2172280-91-8

• Inchi： 1S/C28H34N2O5/c1-2-15-30(16-14-26(31)32)27(33)19-8-7-9-20(17-19)29-28(34)35-18-25-23-12-5-3-10-21(23)22-11-4-6-13-24(22)25/h3-6,10-13,19-20,25H,2,7-9,14-18H2,1H3,(H,29,34)(H,31,32)
• InChI Key： IVFFDJGDJYFVMA-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCC(=O)O)CCC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}propanoic acid

Recent Advances in the Study of 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}propanoic acid (CAS: 2172280-91-8)

The compound 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}propanoic acid (CAS: 2172280-91-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclohexyl-N-propylformamido moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development.

Recent studies have focused on the synthesis and optimization of this compound, aiming to enhance its stability and reactivity. The Fmoc group, a widely used protecting group in peptide chemistry, plays a critical role in the compound's utility. Researchers have reported improved synthetic routes that yield higher purity and better scalability, which are essential for industrial applications. These advancements are particularly relevant given the growing demand for efficient and cost-effective peptide synthesis methods.

In addition to its synthetic applications, 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}propanoic acid has been investigated for its potential biological activities. Preliminary in vitro studies suggest that this compound may exhibit moderate inhibitory effects on certain enzymatic targets, although further validation is required. The cyclohexyl-N-propylformamido moiety is believed to contribute to these interactions, highlighting the importance of structural optimization for enhancing bioactivity.

Another area of interest is the compound's role in the development of novel drug delivery systems. Its amphiphilic nature, derived from the combination of hydrophobic (Fmoc and cyclohexyl) and hydrophilic (propanoic acid) components, makes it a candidate for self-assembling nanostructures. Recent research has explored its use in forming micelles and vesicles, which could be leveraged for targeted drug delivery. These findings open new avenues for the application of this compound in nanomedicine.

Despite these promising developments, challenges remain. The stability of the Fmoc group under physiological conditions and the potential for side reactions during peptide synthesis are areas that require further investigation. Researchers are actively working on addressing these issues through the design of derivatives with improved properties. Collaborative efforts between synthetic chemists and biologists are expected to drive progress in this field.

In conclusion, 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}propanoic acid (CAS: 2172280-91-8) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug development, and nanomedicine underscore its potential to contribute to advancements in these fields. Ongoing research will likely uncover new uses and optimize its properties, further solidifying its importance in the scientific community.